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Compound of Interest

Compound Name: Fentin acetate

Cat. No.: B1672543

For Researchers, Scientists, and Drug Development Professionals

Fentin acetate, an organotin compound, has historically been utilized as a non-systemic
fungicide with protective and some curative action against a range of fungal pathogens. This
guide provides an objective comparison of Fentin acetate with other prominent non-systemic
fungicides, including dithiocarbamates (Mancozeb), chloronitriles (Chlorothalonil), and copper-
based compounds (Copper Oxychloride). The following sections present a summary of their
performance based on available experimental data, detailed experimental protocols, and
visualizations of their mechanisms of action. It is important to note that Fentin acetate is
considered an obsolete fungicide in many regions due to environmental and toxicological
concerns.

Performance Data Summary

The efficacy of Fentin acetate and its alternatives varies depending on the target pathogen,
crop, and environmental conditions. The following tables summarize available quantitative data
from comparative studies.

Table 1: Comparative Efficacy Against Potato Late Blight (Phytophthora infestans)
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. . Disease
. Active Application
Fungicide . Control Reference
Ingredient Rate .
Efficacy (%)
) ) Variable, often

Fentin acetate Fentin acetate 200-300 g/ha o [1]
used in mixtures

Mancozeb Mancozeb 1.5-2.0 kg/ha 75-85 [2]

Chlorothalonil Chlorothalonil 1.0-15L/ha 70-80 [2]

Copper Copper

PP ) PP ] 2.0 - 3.0 kg/ha 65-75
Oxychloride Oxychloride

Table 2: Comparative Efficacy Against Sugar Beet Leaf Spot (Cercospora beticola)

] o Disease
o Active Application .
Fungicide . Severity Reference
Ingredient Rate .
Reduction (%)
) ) Moderate to
Fentin acetate Fentin acetate 200-300 g/ha [1]
Good
Mancozeb Mancozeb 1.5- 2.0 kg/ha Good [3]
Copper
Copper-based PP )
o Hydroxide/Oxych 2 pt/a Good [3]
fungicides )
loride
Triphenyltin
hydroxide Triphenyltin
. ) 8 fl oz/a Good [3]
(related to Fentin ~ hydroxide

acetate)

Note: Direct comparative studies with quantitative data for Fentin acetate against other non-

systemic fungicides for bean anthracnose were limited in the available literature.

Mechanism of Action
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The fungicidal activity of these non-systemic compounds relies on different biochemical
interactions with the fungal cells.

Fentin Acetate

Fentin acetate is known to be an inhibitor of oxidative phosphorylation in fungal mitochondria.
It disrupts the ATP synthesis process, leading to energy deprivation and ultimately cell death.
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Preparation

Inoculation & Incubation

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fentin Acetate: A Comparative Analysis with Leading
Non-Systemic Fungicides]. BenchChem, [2025]. [Online PDF]. Available at:
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systemic-fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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